Cas no 42059-81-4 (6-methyl-4-oxo-4H-chromene-3-carbaldehyde)

• Product Name: 6-methyl-4-oxo-4H-chromene-3-carbaldehyde
• CAS No: 42059-81-4
• MF: C₁₁H₈O₃
• MW: 188.179423332214
• MDL: MFCD00138943
• CID: 329163
• PubChem ID: 688709
• Update Time: 2025-06-09

6-methyl-4-oxo-4H-chromene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-4-oxo-4H-chromene-3-carbaldehyde
• 3-Formyl-6-methylchromone
• 4H-1-Benzopyran-3-carboxaldehyde,6-methyl-4-oxo-
• 6-methyl-4-oxochromene-3-carbaldehyde
• 6-methyl-4-chromone-3-carbaldehyde
• 6-methyl-4-oxo-4H-1-benzopyran-3-carboxaldehyde
• 6-methylchromone-3-carboxaldehyde
• methyloxochromenecarbaldehyde
• GBWMIOYSMWCYIZ-UHFFFAOYSA-N
• 4H-1-benzopyran-3-carboxaldehyde, 6-methyl-4-oxo-
• SBB081181
• STK399814
• 3045AE
• BBL028264
• A
• UPCMLD0ENAT5342286:001
• 6-methyl-4-oxo-ch
• F2121-0035
• SY011832
• DTXSID30350964
• F1005
• MFCD00138943
• CS-0072302
• EN300-18612
• 42059-81-4
• BP-12666
• 5C-082
• A825743
• J-518899
• Z85934240
• 6-methyl-4-oxo-chromene-3-carbaldehyde
• FT-0639758
• AKOS000275990
• D90691
• SCHEMBL911098
• 3-Formyl-6-methylchromone, 97%
• ALBB-008113
• DB-050837
• 6-methyl-4-oxo-4H-chromene-3-carbaldehyde

• MDL： MFCD00138943
• Inchi： 1S/C11H8O3/c1-7-2-3-10-9(4-7)11(13)8(5-12)6-14-10/h2-6H,1H3
• InChI Key： GBWMIOYSMWCYIZ-UHFFFAOYSA-N
• SMILES： O1C=C(C=O)C(C2C=C(C)C=CC1=2)=O

Computed Properties

• Exact Mass: 188.04700
• Monoisotopic Mass: 188.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: powder
• Density: 1.4±0.1 g/cm3
• Melting Point: 170.0 to 174.0 deg-C
• Boiling Point: 335.1±42.0 °C at 760 mmHg
• Flash Point: 150.2±27.9 °C
• PSA: 47.28000
• LogP: 1.91390
• λmax: 308(Dioxane)(lit.)
• Solubility: Not determined
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

6-methyl-4-oxo-4H-chromene-3-carbaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• HazardClass：IRRITANT
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 6-methyl-4-oxo-4H-chromene-3-carbaldehyde

Recent Advances in the Study of 6-Methyl-4-oxo-4H-chromene-3-carbaldehyde (CAS: 42059-81-4) in Chemical Biology and Pharmaceutical Research

The compound 6-methyl-4-oxo-4H-chromene-3-carbaldehyde (CAS: 42059-81-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile biological activities and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological properties, and potential applications in drug development.

Recent studies have highlighted the role of 6-methyl-4-oxo-4H-chromene-3-carbaldehyde as a key intermediate in the synthesis of various pharmacologically active molecules. Its unique chromene scaffold has been exploited to develop compounds with anti-inflammatory, antimicrobial, and anticancer properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent inhibitory effects against specific cancer cell lines, suggesting its potential as a lead compound for oncology drug development.

In addition to its anticancer properties, 6-methyl-4-oxo-4H-chromene-3-carbaldehyde has shown promise in the treatment of neurodegenerative diseases. Research conducted by a team at the University of Cambridge (2024) revealed that this compound can modulate key pathways involved in neuroinflammation and oxidative stress, making it a potential candidate for the development of neuroprotective agents. The study utilized advanced computational modeling and in vitro assays to validate these findings.

The synthesis of 6-methyl-4-oxo-4H-chromene-3-carbaldehyde has also seen advancements in recent years. A novel green chemistry approach, reported in ACS Sustainable Chemistry & Engineering (2023), demonstrated an efficient and environmentally friendly method for producing this compound with high yield and purity. This development is particularly significant for scaling up production while minimizing environmental impact.

Despite these promising findings, challenges remain in the clinical translation of 6-methyl-4-oxo-4H-chromene-3-carbaldehyde-based therapies. Issues such as bioavailability, pharmacokinetics, and potential toxicity need to be addressed through further preclinical and clinical studies. However, the compound's broad spectrum of biological activities and its structural versatility make it a valuable asset in the ongoing quest for novel therapeutic agents.

In conclusion, 6-methyl-4-oxo-4H-chromene-3-carbaldehyde (CAS: 42059-81-4) represents a promising scaffold for drug discovery, with recent studies underscoring its potential in oncology, neuroprotection, and other therapeutic areas. Continued research into its mechanisms of action and optimization of its derivatives will be crucial for realizing its full therapeutic potential.